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Chemical Profile of Perzinfotel

The table below summarizes the key identified properties of Perzinfotel (EAA-090).

Property Value / Description

IUPAC Name Not fully specified in available data

Molecular
Weight

260.18 g/mol [1]

Molecular
Formula

C(9)H({13})N(_2)O(_5)P [1]

CAS Number 144912-63-0 [1]

Description Effective, selective, and competitive NMDA receptor antagonist with

neuroprotective effects [1]

In Vitro Activity Blocks NMDA-induced currents (IC({50}): 0.48 μM) and glutamate-induced
neurotoxicity (IC({50}): 1.6 μM) [1]

Storage
Conditions

Powder: -20°C for 3 years. In solvent: -80°C for 1 year [1]
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Solubility Enhancement Techniques for Research

In the absence of specific data for Perzinfotel, here are standard experimental approaches to investigate and

improve solubility for compounds like this.

Formulation-Based Strategies

These methods involve physically or chemically modifying the drug's environment without changing its

chemical structure [2].

Co-solvents: Use water-miscible solvents like DMSO, PEG300, ethanol, or propylene glycol. A
protocol for an in vivo formulation of Perzinfotel suggests a mixture of 5% DMSO, 30% PEG300, 5%
Tween 80, and 60% saline [1].

Surfactants: Agents like Tween 80 can be used in formulations to increase wetting and dissolution
[1].

Complexing Agents: Cyclodextrins can form inclusion complexes, trapping hydrophobic molecules
within their hydrophilic cavity.

Particle Size Reduction: Techniques like micronization or nano-milling increase the surface area,
which can enhance dissolution rate.

Solid Dispersions: Dispensing the drug in a hydrophilic polymer matrix can improve solubility.

Molecular Modification Strategy: Prodrug Approach

A highly relevant strategy for Perzinfotel involves modifying its core chemical structure. Perzinfotel is a

squaramide [2]. This class of compounds is known for its ability to act as a molecular metaphor or

bioisostere for other functional groups, such as carboxylic acids or peptide bonds [3]. This property can be

exploited for a prodrug approach.

Principle: The squaramide moiety can be chemically modified into a more water-soluble derivative.

This derivative (the prodrug) is administered and then converted back to the active parent drug
(Perzinfotel) inside the body through enzymatic or chemical hydrolysis [3].

Experimental Focus: Synthesis efforts could focus on creating semisquarate esters or other soluble
derivatives of the squaric acid core that are designed to be cleaved in vivo.

Experimental Workflow for Solubility Screening
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The following diagram outlines a logical, tiered experimental approach to identify a viable solubility

enhancement method for a challenging compound like Perzinfotel.

Tier 1: Initial Screening

Tier 2: Advanced Methods

Tier 3: Chemical Modification
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Frequently Asked Questions (FAQs)

Q1: The predicted density of Perzinfotel is 1.60 g/cm³. What does this imply for formulation? A high

density can indicate challenges in formulating a uniform suspension, as the active ingredient may settle
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rapidly. Using suspending agents like hydroxypropyl methylcellulose (HPMC) or xanthan gum can help

maintain homogeneity [1] [4].

Q2: What in vivo formulation has been used for Perzinfotel in research settings? One documented

formulation for animal studies is: 5% DMSO, 30% PEG300, 5% Tween 80, and 60% saline. This mixture

was used to prepare a solution with a working concentration of 2 mg/mL [1]. Note: This is a starting point

and should be validated for your specific application.

Q3: Why is a prodrug approach particularly suitable for Perzinfotel? Perzinfotel is based on a

squaramide core. Squaramides are recognized in medicinal chemistry as versatile "molecular metaphors,"

meaning their structure can be modified to mimic other, more soluble groups while retaining the ability to

revert to the active form in the body. This makes them excellent candidates for prodrug development [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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